Cas no 1706445-69-3 (2-Benzo[1,3]dioxol-5-yl-6-ethoxy-2H-benzotriazol-5-ylamine)

• Product Name: 2-Benzo[1,3]dioxol-5-yl-6-ethoxy-2H-benzotriazol-5-ylamine
• CAS No: 1706445-69-3
• MF: C₁₅H₁₄N₄O₃
• MW: 298.296662807465
• CID: 5210542
• Update Time: 2025-06-18

2-Benzo[1,3]dioxol-5-yl-6-ethoxy-2H-benzotriazol-5-ylamine Chemical and Physical Properties

Names and Identifiers

• 2-Benzo[1,3]dioxol-5-yl-6-ethoxy-2H-benzotriazol-5-ylamine

• Inchi： 1S/C15H14N4O3/c1-2-20-14-7-12-11(6-10(14)16)17-19(18-12)9-3-4-13-15(5-9)22-8-21-13/h3-7H,2,8,16H2,1H3
• InChI Key： FVKCGYPWQZWKFX-UHFFFAOYSA-N
• SMILES： N1=C2C=C(OCC)C(N)=CC2=NN1C1=CC=C2OCOC2=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 2-Benzo[1,3]dioxol-5-yl-6-ethoxy-2H-benzotriazol-5-ylamine

Professional Introduction to Compound with CAS No. 1706445-69-3 and Product Name: 2-Benzo[1,3]dioxol-5-yl-6-ethoxy-2H-benzotriazol-5-ylamine

The compound identified by the CAS number 1706445-69-3 and the product name 2-Benzo[1,3]dioxol-5-yl-6-ethoxy-2H-benzotriazol-5-ylamine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both benzo[1,3]dioxol and 2H-benzotriazole moieties in its structure suggests a unique combination of pharmacophoric elements that may contribute to its biological activity.

Recent research in the domain of heterocyclic compounds has highlighted the importance of benzo[1,3]dioxol derivatives in the design of novel therapeutic agents. These compounds are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of an ethoxy group at the 6-position further modulates the electronic properties of the molecule, potentially enhancing its interactions with biological targets. This modification is a common strategy in drug design to improve solubility and metabolic stability.

The 2H-benzotriazole moiety is another critical pharmacophore in this compound, contributing to its potential therapeutic efficacy. Benzotriazole derivatives have been extensively studied for their roles in various biological processes, including enzyme inhibition and receptor binding. The specific arrangement of atoms in this compound's structure may facilitate optimal binding to target proteins, thereby modulating cellular signaling pathways. Such interactions are pivotal in the development of drugs that aim to treat complex diseases.

Current advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high precision. Molecular docking studies using computational models have shown that 2-Benzo[1,3]dioxol-5-yl-6-ethoxy-2H-benzotriazol-5-ylamine exhibits promising binding affinity to several key enzymes and receptors implicated in diseases such as cancer and inflammation. These virtual screening results provide a strong rationale for further experimental investigation.

In vitro studies have begun to elucidate the mechanistic aspects of this compound's action. Preliminary data suggest that it may interfere with critical signaling pathways by inhibiting specific enzymes or modulating receptor activity. For instance, its ability to bind to certain kinases could lead to disruptions in cell proliferation and survival mechanisms, making it a candidate for anticancer therapy. Additionally, its interaction with inflammatory mediators may contribute to its potential anti-inflammatory effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule. The optimization of these synthetic routes is essential for scalable production and further exploration of its pharmacological properties.

The pharmacokinetic profile of 2-Benzo[1,3]dioxol-5-yl-6-ethoxy-2H-benzotriazol-5-ylamine is another area of active investigation. Understanding how the body processes this compound is crucial for determining its therapeutic window and potential side effects. Preliminary pharmacokinetic studies indicate that it exhibits reasonable bioavailability and metabolic stability, suggesting that it may be suitable for oral administration. Further studies are needed to fully characterize its absorption, distribution, metabolism, and excretion (ADME) properties.

Given the growing interest in targeted therapies, this compound holds promise as a lead molecule for developing novel drugs. Its unique structural features make it a versatile scaffold for further derivatization, allowing researchers to fine-tune its biological activity. Collaborative efforts between synthetic chemists and biologists are essential for translating these findings into clinical applications.

The regulatory landscape for new drug development also plays a significant role in advancing compounds like this one. Compliance with stringent guidelines ensures that safety and efficacy are rigorously evaluated before they can reach patients. As research progresses, it is expected that regulatory agencies will provide frameworks that support the rapid translation of promising chemical entities into viable therapeutic options.

In conclusion, 2-Benzo[1,3]dioxol-5-yl-6-ethoxy-2H-benzotriazol-5-ylamine represents a significant contribution to the field of pharmaceutical chemistry. Its complex structure and unique pharmacophoric features position it as a promising candidate for further development into novel therapeutic agents. Continued research into its biological activity, synthesis, pharmacokinetics, and regulatory aspects will be crucial in realizing its full potential as a drug candidate.